Cas no 4342-09-0 (1H-Imidazole-4-carboxamide,5-(3,3-dibutyl-1-triazen-1-yl)-)

• Product Name: 1H-Imidazole-4-carboxamide,5-(3,3-dibutyl-1-triazen-1-yl)-
• CAS No: 4342-09-0
• MF: C₁₂H₂₂N₆O
• MW: 266.342681407928
• CID: 334191
• PubChem ID: 135538389
• Update Time: 2025-04-19

1H-Imidazole-4-carboxamide,5-(3,3-dibutyl-1-triazen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxamide,5-(3,3-dibutyl-1-triazen-1-yl)-
• (5Z)-5-[(dibutylamino)hydrazinylidene]imidazole-4-carboxamide
• DTXSID00422829
• NSC-45396
• 4342-09-0
• CHEMBL3277678
• NSC45396

• Inchi： 1S/C12H22N6O/c1-3-5-7-18(8-6-4-2)17-16-12-10(11(13)19)14-9-15-12/h9H,3-8H2,1-2H3,(H2,13,19)(H,14,15)/b17-16+
• InChI Key： CDUPNWMGNOZCTH-WUKNDPDISA-N
• SMILES： O=C(C1=C(N=CN1)/N=N/N(CCCC)CCCC)N

Computed Properties

• Exact Mass: 266.18576
• Monoisotopic Mass: 266.186
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.4A^2
• XLogP3: 2.8

Experimental Properties

• Density: 1.21
• Boiling Point: 385.7°Cat760mmHg
• Flash Point: 187.1°C
• Refractive Index: 1.588
• PSA: 96.5